3-methyl-7-nitro-1H-indazole

• IUPAC Name: 3-methyl-7-nitro-2H-indazole
• InChI: InChI=1S/C8H7N3O2/c1-5-6-3-2-4-7(11(12)13)8(6)10-9-5/h2-4H,1H3,(H,9,10)
• InChI Key: XOMXIHHVCVSVDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=C(C2=NN1)[N+](=O)[O-]
• Molecular Formula: C8H7N3O2
• DSSTOX Substance ID: DTXSID101305319
• Molecular Weight: 177.16 g/mol
• CAS RN: 101420-66-0

Description

3-Methyl-1H-indazole is a heterocyclic alkyl compound containing nitrogen and three methyl groups. It is used as an intermediate in the synthesis of other compounds and has been shown to have anti-inflammatory properties in vitro. 7-Nitroindazole is a heterocyclic small molecule containing an indazole ring that has been nitrated at the 7 position.

Synthesis Analysis

The synthesis of 1H- and 2H-indazoles has been summarized in recent literature. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3-Methyl-6-nitro-1H-indazole has been characterized by high resolution mass spectroscopy and 1H-, 13C-, and 19F-NMR spectroscopy. The geometry and electrostatic properties of the parent indazole and its derivative were studied with ab initio quantum theory and density functional methods.

Chemical Reactions Analysis

Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents. Various synthetic approaches to indazoles have been developed, including reactions under catalyst- and solvent-free conditions.

Physical And Chemical Properties Analysis

3-Methyl-1H-indazole is a heterocyclic alkyl compound containing nitrogen and three methyl groups. The resulting indazole was characterized by high resolution mass spectroscopy and 1H-, 13C-, and 19F-NMR spectroscopy. The geometry and electrostatic properties of the parent indazole and its derivative were studied with ab initio quantum theory and density functional methods.

Scientific Research Applications

Crystal and Molecular Structure Analysis

3-Methyl-7-Nitro-1H-Indazole and its derivatives have been extensively studied for their crystal and molecular structures. For instance, the molecular structure of biologically active nitroindazoles, including variants of this compound, has been characterized using X-ray diffraction and NMR spectroscopy. These studies provide insights into the compound's molecular interactions and physical properties, which are essential for understanding its behavior in various applications (Cabildo et al., 2011).

Synthesis and Chemical Transformations

Research has been conducted on the synthesis and chemical transformations of this compound. For example, studies on the synthesis and transformations of indazole derivatives explore the preparation of compounds with potential biological activities, highlighting the versatility of this compound in chemical synthesis (El’chaninov et al., 2018).

Inhibitory Effects on Nitric Oxide Synthase

One of the significant applications of this compound is its role as an inhibitor of nitric oxide synthase. This function is crucial in various biological processes and medical applications. Studies have shown that certain derivatives of this compound can inhibit nitric oxide synthase in different tissue sources, demonstrating its potential in medical research and drug development (Bland-Ward & Moore, 1995).

Crystallography and Supramolecular Interactions

The compound's crystallography and supramolecular interactions have been a focus of research, providing valuable information on its physical and chemical properties. For instance, the crystal structure of fluorinated indazoles, including this compound derivatives, has been determined, offering insights into the effects of fluorination on the compound's structure and interactions (Teichert et al., 2007).

Mechanism of Action

7-Nitroindazole may act by reducing oxidative stress or by decreasing the amount of peroxynitrite formed in tissues. These effects are related to the inhibition of type 1 nitric oxide synthase. 3-Methyl-1H-indazole has also been shown to inhibit histamine H3 receptor activity, which may account for its effects on eye diseases and bladder cancer.

Safety and Hazards

The safety data sheet for 6-Iodo-1H-indazole suggests avoiding breathing dust and contact with skin and eyes. Protective clothing, gloves, safety glasses, and a dust respirator are recommended. It also suggests that spills should be cleaned up immediately.

Future Directions

A new practical synthesis of 1H-indazole has been presented in recent literature. A previous mechanism for the cyclization step is proved to be nonfeasible and a hydrogen bond propelled mechanism is proposed. The new mechanism is suitable for similar cyclization, and a new reaction is predicted.